4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95%
Overview
Description
4-(2-Hydroxyphenyl)-3-methoxybenzoic acid (4-HPMA) is a phenolic compound found in plants, fruits, and vegetables. It is a derivative of the hydroxybenzoic acid family, which is known to possess antioxidant, anti-inflammatory, and antimicrobial properties. 4-HPMA has been studied extensively in the scientific research community due to its wide range of potential applications, including its use as a synthetic intermediate in drug synthesis and its potential use in medical and pharmaceutical research.
Scientific Research Applications
4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% has a wide range of potential applications in scientific research. It has been used in drug synthesis as a synthetic intermediate, as well as in medical and pharmaceutical research. In particular, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% has been studied for its potential applications in cancer research, due to its ability to inhibit the growth of cancer cells. Additionally, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% has been studied for its potential applications in the treatment of inflammation, oxidative stress, and bacterial infections.
Mechanism of Action
The exact mechanism of action of 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is still not fully understood. However, it is known that 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% has antioxidant and anti-inflammatory properties, which are thought to be due to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. Additionally, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is thought to possess antimicrobial properties, which are thought to be due to its ability to inhibit the growth of bacteria.
Biochemical and Physiological Effects
4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% has been studied for its potential effects on the biochemical and physiological processes in the body. It has been found to possess antioxidant and anti-inflammatory properties, which are thought to be due to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. Additionally, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is thought to possess antimicrobial properties, which are thought to be due to its ability to inhibit the growth of bacteria.
Advantages and Limitations for Lab Experiments
4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One of the main advantages of 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is its high yield of 95%, making it one of the most efficient and cost-effective methods for synthesizing this compound. Additionally, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is relatively non-toxic, making it a safe and effective compound for use in laboratory experiments. However, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is not water-soluble, making it difficult to use in aqueous solutions. Additionally, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is sensitive to light and air, making it difficult to store for extended periods of time.
Future Directions
The potential future directions for 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% are numerous. Due to its antioxidant and anti-inflammatory properties, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% could be studied further for its potential applications in the treatment of various diseases, such as cancer, inflammation, and oxidative stress. Additionally, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% could be studied further for its potential applications in the treatment of bacterial infections. 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% could also be studied further for its potential applications in drug synthesis, as well as its potential use in medical and pharmaceutical research. Finally, 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% could be studied further for its potential applications in the food industry, as it could be used as a natural preservative and flavor enhancer.
Synthesis Methods
4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% can be synthesized through a variety of methods, including the Williamson ether synthesis, the direct esterification of 4-hydroxybenzoic acid with methanol, and the reaction of 4-hydroxybenzaldehyde with dimethyl sulfate. However, the most common method for synthesizing 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% is through the reaction of 4-hydroxybenzaldehyde with 3-methoxybenzyl chloride in the presence of an acid catalyst. This reaction produces 4-(2-Hydroxyphenyl)-3-methoxybenzoic acid, 95% in a yield of 95%, making it one of the most efficient and cost-effective methods for synthesizing this compound.
properties
IUPAC Name |
4-(2-hydroxyphenyl)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c1-18-13-8-9(14(16)17)6-7-11(13)10-4-2-3-5-12(10)15/h2-8,15H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRTZTEWYCLLWHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)C2=CC=CC=C2O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70688677 |
Source
|
| Record name | 2'-Hydroxy-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261889-24-0 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 2′-hydroxy-2-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261889-24-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Hydroxy-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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